![molecular formula C15H15ClFNO2S2 B2751011 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yl)piperidine CAS No. 1396786-31-4](/img/structure/B2751011.png)
1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yl)piperidine is a useful research compound. Its molecular formula is C15H15ClFNO2S2 and its molecular weight is 359.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Research has shown that derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, a compound structurally related to 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yl)piperidine, exhibit significant antimicrobial activities. These compounds have been tested against bacterial and fungal pathogens of tomato plants, demonstrating the potential of this class of compounds in agricultural applications (Vinaya et al., 2009).
Anti-Cancer Activity
Some derivatives of 1,2-dihydropyridines, thiophenes, and thiazoles that contain a sulfone moiety structurally related to the compound have shown promising results in the fight against breast cancer. They have been evaluated in vitro against the human breast cancer cell line MCF7, with some compounds displaying better activity than the reference drug Doxorubicin (Al-Said et al., 2011).
Enzyme Inhibition
Compounds containing a piperidin-1-ylsulfonyl group have been investigated for their biological activities. A study focusing on the inhibition of enzymes like butyrylcholinesterase (BChE) found that certain derivatives demonstrate significant inhibitory activity. These findings are relevant for neurological research and potential therapeutic applications (Khalid et al., 2016).
Antibacterial Agents
The synthesis of new propanamide derivatives containing 4-piperidinyl-1,3,4-oxadiazole has been researched, with the aim of evaluating their potential as anticancer agents. Such compounds, structurally related to this compound, have been found to exhibit strong anticancer activities, suggesting their potential in medical applications (Rehman et al., 2018).
Properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)sulfonyl-4-thiophen-3-ylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClFNO2S2/c16-14-9-13(1-2-15(14)17)22(19,20)18-6-3-11(4-7-18)12-5-8-21-10-12/h1-2,5,8-11H,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAVDCKWSVOAWNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CSC=C2)S(=O)(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClFNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.